![molecular formula C17H25ClN4O B2630068 N-(1-Amino-3,3-dimethylbutan-2-yl)-2-methyl-5-phenylpyrazole-3-carboxamide;hydrochloride CAS No. 2418667-38-4](/img/structure/B2630068.png)
N-(1-Amino-3,3-dimethylbutan-2-yl)-2-methyl-5-phenylpyrazole-3-carboxamide;hydrochloride
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Description
N-(1-Amino-3,3-dimethylbutan-2-yl)-2-methyl-5-phenylpyrazole-3-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C17H25ClN4O and its molecular weight is 336.86. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and analytical characterization of related compounds, such as N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide and its isomers, highlight the chemical synthesis routes, structural elucidation, and analytical techniques applicable to similar compounds. These studies provide foundational knowledge for the synthesis of new compounds with potential biological activities and for the development of analytical methods for their detection and characterization. For example, McLaughlin et al. (2016) detailed the synthesis, analytical characterization, and differentiation of regioisomer compounds, emphasizing the importance of correct identification and characterization in research chemicals (McLaughlin et al., 2016).
Pharmacological Activities
The exploration of pharmacological activities of compounds with structural similarities offers insights into potential therapeutic applications. While direct studies on N-(1-Amino-3,3-dimethylbutan-2-yl)-2-methyl-5-phenylpyrazole-3-carboxamide;hydrochloride may not be available, research into similar compounds can provide clues to its potential pharmacological properties. The evaluation of cannabinoid receptor agonists, for example, sheds light on the potential bioactivity of related compounds in modulating cannabinoid receptors, which could have implications for therapeutic applications or pharmacological research (Doi et al., 2017).
Antimicrobial and Antiviral Activities
Research on the synthesis and evaluation of novel compounds for antimicrobial and antiviral activities is relevant to the potential applications of this compound. Studies like those by Rahmouni et al. (2016), which synthesized and evaluated novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, contribute to understanding the broader implications of similar compounds in therapeutic research and development (Rahmouni et al., 2016).
Properties
IUPAC Name |
N-(1-amino-3,3-dimethylbutan-2-yl)-2-methyl-5-phenylpyrazole-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4O.ClH/c1-17(2,3)15(11-18)19-16(22)14-10-13(20-21(14)4)12-8-6-5-7-9-12;/h5-10,15H,11,18H2,1-4H3,(H,19,22);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILIAKMYDHZSFRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(CN)NC(=O)C1=CC(=NN1C)C2=CC=CC=C2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.